Cas no 1803596-73-7 (3-Methyl-2-(pyridin-2-yl)butanoic acid hydrochloride)

• Product Name: 3-Methyl-2-(pyridin-2-yl)butanoic acid hydrochloride
• CAS No: 1803596-73-7
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• CID: 4727734
• PubChem ID: 86812160
• Update Time: 2025-10-29

3-Methyl-2-(pyridin-2-yl)butanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(pyridin-2-yl)butanoic acid hydrochloride
• 3-Methyl-2-(pyridin-2-yl)butanoic acid hydrochloride

• Inchi： 1S/C10H13NO2.ClH/c1-7(2)9(10(12)13)8-5-3-4-6-11-8;/h3-7,9H,1-2H3,(H,12,13);1H
• InChI Key： HJJQOGNTDUSUTI-UHFFFAOYSA-N
• SMILES： Cl.OC(C(C1C=CC=CN=1)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-Methyl-2-(pyridin-2-yl)butanoic acid hydrochloride

Comprehensive Guide to 3-Methyl-2-(pyridin-2-yl)butanoic acid hydrochloride (CAS No. 1803596-73-7)

3-Methyl-2-(pyridin-2-yl)butanoic acid hydrochloride (CAS No. 1803596-73-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyridine and butanoic acid structural motifs, serves as a critical intermediate in the synthesis of various bioactive molecules. Its hydrochloride salt form enhances solubility, making it particularly valuable in drug development and formulation processes.

The molecular structure of 3-Methyl-2-(pyridin-2-yl)butanoic acid hydrochloride combines a pyridine ring with a branched butanoic acid chain, which contributes to its versatile reactivity. Researchers are increasingly exploring its potential in medicinal chemistry, particularly in the design of small-molecule inhibitors and enzyme modulators. The compound's ability to interact with biological targets makes it a promising candidate for addressing unmet medical needs, such as neurodegenerative diseases and metabolic disorders.

In recent years, the demand for 3-Methyl-2-(pyridin-2-yl)butanoic acid hydrochloride has surged due to its applications in high-throughput screening and drug discovery. Its role in optimizing pharmacokinetic properties of lead compounds has been widely acknowledged. Additionally, the compound's stability under various conditions makes it suitable for industrial-scale synthesis, aligning with the growing trend toward sustainable chemistry and green manufacturing.

From a market perspective, 3-Methyl-2-(pyridin-2-yl)butanoic acid hydrochloride is gaining traction among contract research organizations (CROs) and pharmaceutical companies. The rise of personalized medicine and targeted therapies has further amplified its relevance. Analysts predict that the compound will play a pivotal role in the development of next-generation therapeutics, particularly in oncology and immunology.

For researchers and industry professionals, understanding the synthetic pathways and purification methods of 3-Methyl-2-(pyridin-2-yl)butanoic acid hydrochloride is essential. Advanced techniques such as HPLC and NMR spectroscopy are commonly employed to ensure high purity and consistency. These quality control measures are critical for meeting regulatory standards and ensuring reproducibility in preclinical studies.

In conclusion, 3-Methyl-2-(pyridin-2-yl)butanoic acid hydrochloride (CAS No. 1803596-73-7) represents a cutting-edge tool in modern chemistry and drug development. Its multifaceted applications, combined with its structural versatility, position it as a key player in advancing scientific innovation. As research continues to unfold, this compound is poised to make significant contributions to the fields of life sciences and material engineering.